3'-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide

• IUPAC Name: 4-[3-(1-hydroxyethyl)phenyl]-N,N-dimethylbenzamide
• InChI: InChI=1S/C17H19NO2/c1-12(19)15-5-4-6-16(11-15)13-7-9-14(10-8-13)17(20)18(2)3/h4-12,19H,1-3H3
• InChI Key: WLQAZABJJXRWCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)N(C)C)O
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce the accumulation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease. It has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide in lab experiments is its potential applications in the treatment of various diseases. It is also a fluorescent probe, which makes it useful for the detection of various biomolecules. However, one of the limitations of using this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide in scientific research. One area of future research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide is a synthetic compound that has potential applications in scientific research. It has been found to have potential applications in the treatment of various diseases and can be used as a fluorescent probe for the detection of various biomolecules. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide can be achieved using various methods. One of the most common methods is the reaction of 4-bromo-3-(1-hydroxyethyl) biphenyl with N,N-dimethylformamide dimethyl acetal in the presence of a base. Another method involves the reaction of 4-carboxyphenylboronic acid with 3-(1-bromoethyl)phenol in the presence of a palladium catalyst.

Scientific Research Applications

3-(1-hydroxyethyl)-N,N-dimethylbiphenyl-4-carboxamide has been used in several scientific research applications. It has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a fluorescent probe for the detection of various biomolecules.